![molecular formula C16H22N6OS B2676488 N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-2-(cyclopentylthio)acetamide CAS No. 2034588-49-1](/img/structure/B2676488.png)
N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-2-(cyclopentylthio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a complex organic molecule that contains several functional groups, including a triazolopyridazine ring, a pyrrolidine ring, and a thioacetamide group .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The triazolopyridazine and pyrrolidine rings would likely contribute to the rigidity of the molecule, while the thioacetamide group could potentially participate in hydrogen bonding .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds with similar structures often participate in cycloaddition reactions .Scientific Research Applications
Synthesis and Insecticidal Activity
Compounds incorporating the triazolo[4,3-b]pyridazine moiety have been synthesized and evaluated for their insecticidal activity against pests like the cotton leafworm, Spodoptera littoralis. This research suggests potential applications in developing new insecticidal agents to improve agricultural productivity and pest management strategies (Fadda et al., 2017).
Antimicrobial and Antitumor Activities
Other studies have focused on the synthesis of new heterocycles incorporating similar motifs for their antimicrobial and antitumor activities. These compounds have been tested against various bacterial strains and cancer cell lines, indicating their potential use in developing new therapeutic agents (Riyadh, 2011). The research underscores the importance of such compounds in medicinal chemistry for their diverse biological activities.
Antihistaminic and Anti-inflammatory Properties
The triazolo[4,3-b]pyridazine derivatives have also been explored for their antihistaminic and anti-inflammatory properties. Some compounds have shown to exhibit both antihistaminic activity and an inhibitory effect on eosinophil chemotaxis, suggesting their potential application in treating allergic conditions and possibly other inflammatory diseases (Gyoten et al., 2003).
Cardiovascular Agents
Moreover, certain triazolo[4,3-b]pyridazine derivatives have been identified as promising cardiovascular agents due to their coronary vasodilating and antihypertensive activities. This indicates their potential application in developing new treatments for cardiovascular diseases (Sato et al., 1980).
properties
IUPAC Name |
2-cyclopentylsulfanyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N6OS/c23-16(10-24-13-3-1-2-4-13)18-12-7-8-21(9-12)15-6-5-14-19-17-11-22(14)20-15/h5-6,11-13H,1-4,7-10H2,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSXJQVCKGGGUKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)SCC(=O)NC2CCN(C2)C3=NN4C=NN=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-2-(cyclopentylthio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.